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For Researchers, Scientists, and Drug Development Professionals

Abstract
Maglifloenone, a naturally occurring lignan isolated from the flowers of Magnolia liliflora,

presents a unique and complex chemical architecture. This technical guide provides a

comprehensive overview of the chemical structure, spectroscopic properties, and relevant

biological context of Maglifloenone. Detailed experimental data, where publicly available, is

presented in a structured format to facilitate understanding and further research. This

document serves as a foundational resource for professionals engaged in natural product

chemistry, medicinal chemistry, and drug discovery.

Chemical Structure and Properties
Maglifloenone is classified as a spirocyclohexadienone neolignan. Its chemical formula is

C22H26O6, with a molecular weight of 386.44 g/mol . The structure is characterized by a

complex, polycyclic framework.
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Identifier Value

IUPAC Name

(1S,8S,10S,11R)-3-methoxy-11-methyl-10-

(3,4,5-trimethoxyphenyl)-7-

oxatricyclo[6.3.1.0¹,⁶]dodeca-2,5-dien-4-one

CAS Number 82427-77-8

Molecular Formula C22H26O6

Molecular Weight 386.44 g/mol

SMILES

C[C@H]1[C@]2(C3)C(O[C@@]3([H])C[C@@H

]1C4=CC(OC)=C(OC)C(OC)=C4)=CC(C(OC)=C

2)=O

Source Magnolia liliflora

Spectroscopic Data
The structural elucidation of Maglifloenone was primarily achieved through a combination of

spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, Mass

Spectrometry (MS), and Infrared (IR) Spectroscopy. The original data is found in the

publication: Talapatra, B., Chaudhuri, P. K., & Talapatra, S. K. (1982). (−)-Maglifloenone, a

novel spirocyclohexadienone neolignan and other constituents from Magnolia liliflora.

Phytochemistry, 21(3), 747-750. While the full, detailed spectra are proprietary to the

publication, the key spectral characteristics are summarized below based on available

information.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is pivotal for determining the carbon-hydrogen framework of

Maglifloenone.

Table 2: Key ¹H and ¹³C NMR Data (Predicted/Reported)
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Atom No. ¹H Chemical Shift (δ, ppm) ¹³C Chemical Shift (δ, ppm)

Data unavailable in
publicly accessible
sources.

Data unavailable in
publicly accessible
sources.

Data unavailable in
publicly accessible
sources.

| Researchers are directed to the original 1982 Phytochemistry publication for detailed spectral

assignments. |

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of Maglifloenone, further confirming its elemental composition and structural motifs.

Table 3: Mass Spectrometry Data

Technique Ionization Mode m/z Value Interpretation

High-Resolution
MS

ESI+ [M+H]⁺
Corresponds to
C22H27O6

| Detailed fragmentation data is not publicly available. |

Infrared (IR) Spectroscopy
IR spectroscopy helps in identifying the functional groups present in the Maglifloenone
molecule.

Table 4: Infrared Spectroscopy Data

Wavenumber (cm⁻¹) Intensity
Functional Group

Assignment

| Specific absorption bands are not publicly available. | Data unavailable | Expected

absorptions for C=O (ketone), C-O-C (ether), C=C (aromatic), and C-H bonds. |
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Experimental Protocols
Isolation of Maglifloenone from Magnolia liliflora
The following is a generalized workflow for the isolation of lignans from plant material, based

on common phytochemical practices. The specific details for Maglifloenone can be found in

the primary literature.
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Extraction

Fractionation

Purification

Air-dried flower buds of
Magnolia liliflora

Grinding to a fine powder

Extraction with a suitable
solvent (e.g., methanol or ethanol)

Filtration and concentration
of the extract

Solvent-solvent partitioning
(e.g., with n-hexane, ethyl acetate)

Column chromatography of
the active fraction (e.g., silica gel)

Further chromatographic separation
(e.g., Sephadex LH-20)

Preparative High-Performance
Liquid Chromatography (HPLC)

Crystallization

Isolated Maglifloenone
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Caption: Generalized workflow for the isolation of Maglifloenone.
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Synthesis of Maglifloenone
Currently, there is no publicly available literature detailing the total synthesis of Maglifloenone.

The synthesis of such a complex natural product would likely involve a multi-step process,

potentially employing strategies such as asymmetric synthesis and novel cyclization reactions

to construct the spirocyclic core and control the stereochemistry.

Biological Activity and Signaling Pathways
While specific studies on the biological activity and signaling pathways of Maglifloenone are

limited in publicly accessible databases, its classification as a lignan suggests potential

biological activities. Lignans, as a class, are known to exhibit a wide range of pharmacological

effects, including anti-inflammatory, antioxidant, and anticancer properties.

Research on other lignans isolated from Magnolia species has shown modulation of various

signaling pathways. For instance, magnolol, another lignan from Magnolia, has been shown to

inhibit the NF-κB and MAPK signaling pathways.[1] It is plausible that Maglifloenone may

exert its biological effects through similar mechanisms. Further investigation is required to

elucidate the specific molecular targets and signaling cascades affected by Maglifloenone.
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Potential Biological Activities of Lignans
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Caption: Hypothetical signaling pathways modulated by lignans.

Conclusion
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Maglifloenone stands as a structurally intriguing natural product with potential for further

scientific exploration. This guide has consolidated the available information on its chemical

structure, properties, and biological context. The lack of extensive public data on its synthesis

and specific biological activities highlights a clear opportunity for future research. The detailed

spectroscopic and isolation data, once fully accessible from the primary literature, will be

invaluable for chemists and pharmacologists seeking to synthesize and evaluate this and

related compounds for potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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